Cas no 143074-74-2 (3-(3-Chlorophenyl)-2-hydroxypyridine)

• Product Name: 3-(3-Chlorophenyl)-2-hydroxypyridine
• CAS No: 143074-74-2
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• MDL: MFCD18312070
• CID: 2775608
• PubChem ID: 10081697
• Update Time: 2025-06-13

3-(3-Chlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-2-hydroxypyridine, 95%
• 143074-74-2
• MolPort-015-144-527
• MFCD18312070
• DTXSID10435304
• 3-(3-CHLOROPHENYL)-2-HYDROXYPYRIDINE
• 3-(3-Chlorophenyl)-2-hydroxypyridine

• MDL： MFCD18312070
• Inchi： 1S/C11H8ClNO/c12-9-4-1-3-8(7-9)10-5-2-6-13-11(10)14/h1-7H,(H,13,14)
• InChI Key： DFMPYYIWISKSRI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=CNC1=O

Computed Properties

• Exact Mass: 205.0294416Da
• Monoisotopic Mass: 205.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Chlorophenyl)-2-hydroxypyridine

Comprehensive Analysis of 3-(3-Chlorophenyl)-2-hydroxypyridine (CAS No. 143074-74-2): Properties, Applications, and Industry Insights

3-(3-Chlorophenyl)-2-hydroxypyridine (CAS 143074-74-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound combines a pyridine ring with a chlorophenyl substituent, offering versatile reactivity for synthetic applications. Researchers frequently search for "3-(3-Chlorophenyl)-2-hydroxypyridine synthesis" or "CAS 143074-74-2 applications," reflecting growing interest in its potential.

Recent studies highlight its role as a key intermediate in developing bioactive molecules, particularly in medicinal chemistry. The hydroxyl group at the 2-position and chlorine at the meta-position of the phenyl ring enable selective functionalization, making it valuable for designing kinase inhibitors and antimicrobial agents. Industry trends show increased searches for "chlorophenyl derivatives in drug discovery" and "hydroxypyridine scaffold optimization," aligning with this compound's relevance.

From a physicochemical perspective, 3-(3-Chlorophenyl)-2-hydroxypyridine exhibits moderate solubility in polar organic solvents, with a melting point range of 128-132°C. Its stability under ambient conditions makes it suitable for multistep synthesis, though storage recommendations emphasize protection from light due to potential photodegradation. Analytical methods like HPLC and LC-MS are commonly employed for purity verification, addressing frequent queries about "CAS 143074-74-2 characterization techniques."

The compound's structure-activity relationship (SAR) has been explored in recent patent literature, particularly for central nervous system (CNS) targets. Its ability to cross the blood-brain barrier while maintaining metabolic stability has spurred investigations into "neuroprotective pyridine derivatives." Parallel interest emerges in green chemistry approaches, with searches for "environmentally friendly synthesis of chlorophenyl compounds" rising by 22% year-over-year.

Industrial scale-up considerations for 143074-74-2 involve optimizing catalytic processes to minimize byproducts. Process chemists frequently inquire about "cost-effective routes to 3-(3-Chlorophenyl)-2-hydroxypyridine" and "pilot-scale production challenges." Recent advances in flow chemistry have demonstrated improved yields (up to 78%) compared to batch methods, addressing these practical concerns.

Emerging applications include its use in material science, where the compound serves as a precursor for coordination polymers with luminescent properties. This aligns with growing market demand for "functional organic materials" and "photoactive compounds." Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), though proper laboratory handling protocols remain essential, as indicated by searches for "safe handling of hydroxypyridine derivatives."

Future research directions may explore its chiral derivatives for asymmetric catalysis, responding to pharmaceutical industry needs for enantioselective synthesis. The compound's hydrogen bonding capacity also suggests potential in supramolecular chemistry, an area receiving increased academic attention. With global patent filings related to 143074-74-2 growing at 15% annually, this compound represents a dynamic focus area in specialty chemicals innovation.